5-Piperidin-4-yl-7-trifluoromethyl-imidazo[1,2-a]-pyrimidine dihydrochloride
Overview
Description
The compound is a derivative of imidazo[1,2-a]pyrimidines and piperidines . Imidazo[1,2-a]pyrimidines are important nitrogen heterocycles found in nature and synthesized otherwise . Piperidines are significant synthetic fragments for designing drugs and play a crucial role in the pharmaceutical industry .
Synthesis Analysis
Imidazo[1,2-a]pyrimidines can be synthesized by a wide range of methodologies . A solvent- and catalyst-free method for the synthesis of a series of imidazo[1,2-a]pyridines involves the condensation of 2-aminopyridines with α-bromoketones under microwave irradiation .Molecular Structure Analysis
The molecular structure of this compound likely includes the imidazo[1,2-a]pyrimidine and piperidine moieties, which are common in many drugs .Chemical Reactions Analysis
The synthesis of imidazo[1,2-a]pyrimidines often involves condensation reactions of an α-bromocarbonyl compound with 2-aminopyridine derivatives .Scientific Research Applications
Drug Design and Synthesis
Piperidine derivatives play a significant role in the pharmaceutical industry. They are present in more than twenty classes of pharmaceuticals, as well as alkaloids . Imidazole is also a key component in many drugs due to its broad range of chemical and biological properties . Therefore, this compound could be a valuable synthetic block for drug construction.
Pharmacological Applications
Piperidine and imidazole derivatives show various biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities . This suggests that “5-Piperidin-4-yl-7-trifluoromethyl-imidazo[1,2-a]-pyrimidine dihydrochloride” could have similar pharmacological applications.
Biological Evaluation
The compound could be used in biological evaluation studies to assess its potential as a drug candidate. This could involve testing its pharmacokinetics, toxicity, efficacy, and other relevant parameters .
Chemical Reactions
The compound could be used in various chemical reactions due to the presence of reactive groups. For example, the piperidine moiety can undergo hydrogenation, cyclization, cycloaddition, annulation, amination, and multicomponent reactions .
Synthesis of Other Derivatives
The compound could serve as a starting material for the synthesis of other piperidine and imidazole derivatives. These derivatives could have different properties and applications .
Research and Development
The compound could be used in research and development activities in the pharmaceutical industry. This could involve the development of new synthetic methods, the discovery of new drugs, and the optimization of existing drugs .
Mechanism of Action
Future Directions
properties
IUPAC Name |
5-piperidin-4-yl-7-(trifluoromethyl)imidazo[1,2-a]pyrimidine;dihydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13F3N4.2ClH/c13-12(14,15)10-7-9(8-1-3-16-4-2-8)19-6-5-17-11(19)18-10;;/h5-8,16H,1-4H2;2*1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VYODXLJNZHIVPJ-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCCC1C2=CC(=NC3=NC=CN23)C(F)(F)F.Cl.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H15Cl2F3N4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
343.17 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-Piperidin-4-yl-7-trifluoromethyl-imidazo[1,2-a]-pyrimidine dihydrochloride |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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